Cas no 2649011-41-4 ((4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone)

• Product Name: (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone
• CAS No: 2649011-41-4
• MF: C₇H₇Cl₂NO₃S₂
• MW: 288.171377420425
• MDL: MFCD30345055
• CID: 5239166
• PubChem ID: 165438023
• Update Time: 2025-10-16

(4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[(4-chlorophenyl)methyloxido-λ4-sulfanylidene]-
• (4-chlorophenyl)[(chlorosulfonyl)imino]methyl-lambda6-sulfanone
• EN300-307799
• 2649011-41-4
• (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone

• MDL： MFCD30345055
• Inchi： 1S/C7H7Cl2NO3S2/c1-14(11,10-15(9,12)13)7-4-2-6(8)3-5-7/h2-5H,1H3
• InChI Key： AOCOYZPERXFBOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C)(=NS(=O)(=O)Cl)=O

Computed Properties

• Exact Mass: 286.9244408g/mol
• Monoisotopic Mass: 286.9244408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 423.5±47.0 °C(Predicted)

Additional information on (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone

(4-Chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone (CAS No. 2649011-41-4): A Comprehensive Overview

(4-Chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone, with the CAS number 2649011-41-4, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive functional groups, including a chlorophenyl moiety, a chlorosulfonyl group, and an iminomethyl-lambda6-sulfanone moiety, which collectively contribute to its remarkable chemical properties and reactivity.

The molecular formula of (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone is C₈H₅Cl₂N₂O₃S₂. Its molecular weight is approximately 283.15 g/mol. The compound's structure features a central sulfur atom bonded to a chlorosulfonyl group and an iminomethyl group, with a 4-chlorophenyl substituent attached to the nitrogen atom of the iminomethyl group. This arrangement imparts the molecule with high reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In the realm of medicinal chemistry, (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone has shown promise as a key intermediate in the synthesis of novel pharmaceuticals. Recent studies have explored its potential as a building block for the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of the chlorophenyl and chlorosulfonyl groups provides opportunities for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

One notable application of (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone is in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad-spectrum antibacterial properties. The chlorosulfonyl group in (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone can be readily converted into sulfonamide functionalities through nucleophilic substitution reactions, making it an attractive starting material for the synthesis of novel sulfonamide derivatives.

Beyond its applications in medicinal chemistry, (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone has also found use in materials science. Its unique chemical structure and reactivity make it suitable for the preparation of advanced materials with enhanced properties. For instance, recent research has demonstrated the use of this compound in the synthesis of functional polymers and coatings with improved thermal stability and mechanical strength. The ability to fine-tune the properties of these materials through controlled functionalization of (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone opens up new possibilities for their application in various industries, including electronics, automotive, and aerospace.

The synthesis of (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-chlorobenzaldehyde with chlorosulfonic acid followed by subsequent transformations to introduce the iminomethyl-lambda6-sulfanone functionality. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound, contributing to its increasing availability for research and industrial applications.

In terms of safety and handling, it is important to note that while (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

The ongoing research into (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its chemical properties and reactivity, it is likely that even more innovative applications will emerge in the coming years. Whether in medicinal chemistry or materials science, (4-chlorophenyl)(chlorosulfonyl)iminomethyl-lambda6-sulfanone (CAS No. 2649011-41-4) stands out as a promising molecule with significant potential for advancing scientific knowledge and technological innovation.